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Compound of Interest

Compound Name: Disperse Blue 1

CAS No.: 2475-45-8

Cat. No.: B124965

Get Quote

Introduction

Disperse Blue 1 is a non-ionic anthraquinone dye characterized by its low water solubility and

vibrant blue color.[1][2] It is primarily utilized for dyeing hydrophobic synthetic fibers, most

notably polyester.[2][3][4] Due to the compact and crystalline structure of polyester, which lacks

ionic sites for dye interaction, the staining mechanism relies on the diffusion of the small, non-

ionic dye molecules into the amorphous regions of the fiber.[5][6] This process is facilitated by

high temperatures (typically 120-130°C) and pressure, which swell the fiber structure, allowing

the dye molecules to penetrate.[5][7] The dye is held within the fiber matrix by weak

intermolecular forces, such as van der Waals forces and hydrophobic bonds.[5][7] A dispersing

agent is essential to create a stable and fine aqueous dispersion of the dye, preventing

aggregation and ensuring uniform coloration.[7][8]

Applications

Disperse Blue 1 is a key colorant in several industrial and research fields:
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Textile Industry: It is extensively used for dyeing polyester, acetate, nylon, and other

synthetic fibers to achieve deep blue shades with good lightfastness.[3][9]

Polymer and Plastics: The dye's stability makes it suitable for coloring plastics and coatings.

[3]

Research and Development: In materials science, it serves as a model dye for studying the

interactions between dyes and synthetic substrates.[3]

Forensic Science: The analysis of Disperse Blue 1 extracted from single polyester fibers

can be crucial for forensic investigations.[10][11]

Quantitative Data Summary
For researchers requiring quantitative analysis of Disperse Blue 1 on polyester fibers, the

following table summarizes key parameters for dye extraction and analysis using High-

Performance Liquid Chromatography (HPLC).
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Parameter Description Value / Method Reference

Extraction Solvents

Solvents used to

extract the dye from

the polyester fiber

matrix for analysis.

Chlorobenzene,

Methanol, Acetonitrile,

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO).[10]

[11]

[10][11]

Analytical Technique

Primary method for

separation and

quantification of the

extracted dye.

High-Performance

Liquid

Chromatography

(HPLC) with

Photodiode Array

(PDA) or Mass

Spectrometry (MS)

detection.[12][13]

[12][13]

Mobile Phase

Solvent system used

in HPLC to separate

the dye.

A common system is a

mixture of acetonitrile

and an ammonium

acetate solution (e.g.,

45:55 v/v).[13]

[13]

Limit of Detection

(LOD)

The lowest

concentration of an

analyte that can be

reliably detected.

0.52 ng/mL (in

solution).[13]
[13]

Limit of Quantification

(LOQ)

The lowest

concentration of an

analyte that can be

determined with

acceptable precision.

1.6 ng/mL (in

solution).[13]
[13]

Experimental Protocol: High-Temperature Staining
of Polyester Fibers
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This protocol details a standard high-temperature/high-pressure (HT/HP) method for staining

polyester fibers with Disperse Blue 1. This method is suitable for achieving excellent dye

penetration and colorfastness.

1. Materials and Reagents

Fibers: Scoured polyester fabric or yarn.

Dye: Disperse Blue 1 (C.I. 64500).

Dispersing Agent: Lignosulfonate-based or similar anionic dispersant.

Acetic Acid (CH₃COOH): To adjust the pH of the dye bath.

Sodium Hydroxide (NaOH): For reduction clearing.

Sodium Hydrosulphite (Na₂S₂O₄): For reduction clearing.

Non-ionic Detergent: For washing.

Equipment: High-temperature laboratory dyeing machine or a sealed stainless steel dye pot,

heating mantle, magnetic stirrer, pH meter, beakers, graduated cylinders.

2. Pre-Treatment of Polyester Fibers

Before dyeing, it is crucial to remove any impurities, oils, or sizing agents from the polyester

fibers.

Prepare a scouring solution containing 5 g/L non-ionic detergent and 2 g/L sodium

carbonate.

Immerse the polyester material in the solution at a liquor ratio of 50:1 (50 parts liquid to 1

part fiber).

Heat the bath to 60°C and maintain for 30 minutes.

Thoroughly rinse the fibers with warm, then cold deionized water.
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Allow the fibers to air dry at room temperature.

3. Dye Bath Preparation

Disperse dyes must be properly dispersed in water to prevent uneven dyeing.

Weigh the required amount of Disperse Blue 1 dye (e.g., for a 1% shade on the weight of

fiber, use 0.1 g of dye for 10 g of fiber).

Create a paste by mixing the dye powder with a small amount of a dispersing agent (ratio of

dye to dispersing agent is often 1:1) and a little cold water.

Gradually add this paste to the main dye bath vessel containing the required volume of water

while stirring continuously to form a stable dispersion.[7]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[7] An acidic medium is necessary

for the stability of the disperse dye at high temperatures.[6]

4. High-Temperature Staining Procedure

Place the pre-treated polyester fibers into the dye bath. Ensure the material is fully

submerged.

Seal the dyeing vessel.

Begin heating the dye bath. Raise the temperature from ambient to 130°C at a rate of

approximately 2°C per minute.

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation

within the fibers.

After the dyeing cycle, cool the vessel down to 70°C at a rate of 2-3°C per minute.

Remove the dyed fibers and rinse with warm water.

5. Post-Treatment: Reduction Clearing
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This step is critical for removing loose dye particles from the fiber surface, which significantly

improves wash fastness and prevents color bleeding.

Prepare a clearing solution containing 2 g/L sodium hydroxide, 2 g/L sodium hydrosulphite,

and 1 g/L non-ionic detergent.

Immerse the rinsed, dyed fibers in this solution.

Heat the bath to 70-80°C and hold for 15-20 minutes.

Drain the solution and rinse the fibers thoroughly, first with hot water and then with cold

water, until the rinse water is clear.

6. Final Washing and Drying

Wash the cleared fibers with a 1 g/L solution of non-ionic detergent at 50-60°C for 10

minutes.

Rinse thoroughly with cold water.

Squeeze out excess water and allow the stained fibers to air dry.
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Phase 1: Preparation

Phase 2: Staining

Phase 3: Post-Treatment

Phase 4: Quantitative Analysis (Optional)

Polyester Fiber
Pre-treatment (Scouring)

Dye Bath Preparation
(Dye, Dispersant, pH 4.5-5.5)

High-Temperature Dyeing
(130°C, 45-60 min)

Add Fiber to Bath

Controlled Cooling
(to 70°C)

Reduction Clearing
(NaOH, Na₂S₂O₄, 80°C)

Rinse

Final Wash & Rinse

Drying

Dye Extraction from Fiber
(e.g., with DMF)

Sample for Analysis

HPLC Analysis

Click to download full resolution via product page

Caption: Experimental workflow for Disperse Blue 1 staining of polyester fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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